Cas no 1782209-06-6 (1-Naphthalenecarboxylic acid, 8-bromo-6-hydroxy-, methyl ester)

• Product Name: 1-Naphthalenecarboxylic acid, 8-bromo-6-hydroxy-, methyl ester
• CAS No: 1782209-06-6
• MF: C₁₂H₉BrO₃
• MW: 281.102062940598
• CID: 6378205
• PubChem ID: 84082969
• Update Time: 2025-08-03

1-Naphthalenecarboxylic acid, 8-bromo-6-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 8-bromo-6-hydroxy-, methyl ester
• 1782209-06-6
• Methyl 8-bromo-6-hydroxynaphthalene-1-carboxylate
• EN300-7430158

• Inchi： 1S/C12H9BrO3/c1-16-12(15)9-4-2-3-7-5-8(14)6-10(13)11(7)9/h2-6,14H,1H3
• InChI Key： AJMONFOJLWJIMC-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=C2C(C=C(O)C=C2Br)=CC=C1

Computed Properties

• Exact Mass: 279.97351g/mol
• Monoisotopic Mass: 279.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.596±0.06 g/cm3(Predicted)
• Boiling Point: 413.3±25.0 °C(Predicted)
• pka: 8.32±0.40(Predicted)

Additional information on 1-Naphthalenecarboxylic acid, 8-bromo-6-hydroxy-, methyl ester

Comprehensive Guide to 1-Naphthalenecarboxylic acid, 8-bromo-6-hydroxy-, methyl ester (CAS No. 1782209-06-6)

1-Naphthalenecarboxylic acid, 8-bromo-6-hydroxy-, methyl ester (CAS No. 1782209-06-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. This compound belongs to the naphthalene derivatives family, which is known for its versatility in synthetic chemistry. The presence of both bromo and hydroxy functional groups in its structure makes it a valuable intermediate for further chemical modifications.

One of the most frequently searched questions about 1-Naphthalenecarboxylic acid, 8-bromo-6-hydroxy-, methyl ester is its synthesis method. Researchers often look for efficient and scalable routes to produce this compound, which typically involves the bromination and esterification of naphthalene derivatives. The compound's CAS No. 1782209-06-6 is a critical identifier for scientists and procurement specialists who need to ensure the accuracy of their chemical inventories. Its molecular formula and weight are also essential data points for those working in analytical chemistry.

The 8-bromo-6-hydroxy substitution pattern in 1-Naphthalenecarboxylic acid, 8-bromo-6-hydroxy-, methyl ester is particularly interesting because it offers a reactive site for further functionalization. This feature is highly sought after in drug discovery, where researchers are constantly exploring new scaffolds for bioactive molecules. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds, as they can serve as building blocks for novel therapeutics targeting diseases like cancer and neurodegenerative disorders.

Another hot topic in the chemical industry is the demand for sustainable synthesis methods. 1-Naphthalenecarboxylic acid, 8-bromo-6-hydroxy-, methyl ester can be synthesized using greener approaches, such as catalytic bromination or solvent-free esterification, which align with the global push toward environmentally friendly chemistry. These methods not only reduce waste but also improve the overall efficiency of the production process, making them a popular subject in academic and industrial research.

In material science, 1-Naphthalenecarboxylic acid, 8-bromo-6-hydroxy-, methyl ester has shown promise as a precursor for advanced polymers and coatings. Its aromatic structure and functional groups allow for the creation of materials with enhanced thermal stability and mechanical properties. This application is particularly relevant in the context of smart materials and nanotechnology, where researchers are developing innovative solutions for electronics, energy storage, and other high-tech industries.

The compound's methyl ester group is another area of interest, as it can be easily hydrolyzed to yield the corresponding carboxylic acid, which is a versatile intermediate in organic synthesis. This flexibility makes 1-Naphthalenecarboxylic acid, 8-bromo-6-hydroxy-, methyl ester a valuable tool for chemists working on complex molecular architectures. Additionally, its UV-visible absorption properties make it a candidate for use in photochemical applications, such as sensors and imaging agents.

Market dynamics for 1-Naphthalenecarboxylic acid, 8-bromo-6-hydroxy-, methyl ester are influenced by its growing demand in research and development. Pharmaceutical companies, in particular, are investing heavily in novel chemical entities, and this compound's unique structure positions it as a potential key player in future drug pipelines. Suppliers and manufacturers are increasingly focusing on providing high-purity grades of this chemical to meet the stringent requirements of the life sciences sector.

For those looking to source 1-Naphthalenecarboxylic acid, 8-bromo-6-hydroxy-, methyl ester, it is essential to verify the CAS No. 1782209-06-6 and ensure compliance with relevant safety and regulatory standards. While the compound is not classified as hazardous, proper handling and storage are still necessary to maintain its integrity and prevent contamination. Researchers should also consult the latest literature to stay updated on new applications and synthetic methods involving this compound.

In summary, 1-Naphthalenecarboxylic acid, 8-bromo-6-hydroxy-, methyl ester (CAS No. 1782209-06-6) is a multifaceted chemical with broad applicability across various scientific disciplines. Its unique structural features, combined with the growing interest in sustainable chemistry and AI-driven research, make it a compound worth watching in the coming years. Whether you are a synthetic chemist, material scientist, or pharmaceutical researcher, understanding the potential of this molecule can open new avenues for innovation and discovery.